3-chloro-N-((1-isopropylpiperidin-4-yl)methyl)-4-methoxybenzenesulfonamide

• IUPAC Name: 3-chloro-4-methoxy-N-[(1-propan-2-ylpiperidin-4-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C16H25ClN2O3S/c1-12(2)19-8-6-13(7-9-19)11-18-23(20,21)14-4-5-16(22-3)15(17)10-14/h4-5,10,12-13,18H,6-9,11H2,1-3H3
• InChI Key: JPBLJIOABZZWKX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)CNS(=O)(=O)C2=CC(=C(C=C2)OC)Cl
• Molecular Formula: C16H25ClN2O3S
• Molecular Weight: 360.9 g/mol

Description

3-chloro-N-((1-isopropylpiperidin-4-yl)methyl)-4-methoxybenzenesulfonamide, also known as L-745,870, is a selective antagonist for the dopamine D4 receptor. It has been studied extensively for its potential use in treating various psychiatric disorders, including schizophrenia and attention deficit hyperactivity disorder (ADHD).

Scientific Research Applications

Synthesis and Pharmaceutical Applications

• Synthesis of Benzensulfonamides : Research has shown the synthesis of novel chiral and achiral N-[1-(1,3,4-oxadiazol-2ylthio)alkyl]-4-methyl/chloro/methoxybenzenesulfonamides with potential anti-HIV and antifungal activities (Zareef et al., 2007).
• Chlorinating Reagent : N-chloro-N-methoxybenzenesulfonamide has been utilized as a reactive chlorinating reagent, demonstrating its role in the synthesis of various chlorinated compounds (Pu et al., 2016).
• Fluorophore Synthesis : The synthesis of compounds related to Zinquin ester, a specific fluorophore for Zn(II), has been reported, highlighting the role of methoxybenzenesulfonamides in the development of fluorescent compounds for biochemical applications (Kimber et al., 2003).

Biological and Chemical Studies

• Anticancer Activity : Certain benzenesulfonamide derivatives, including mixed-ligand copper(II)-sulfonamide complexes, have been studied for their DNA binding, DNA cleavage, genotoxicity, and anticancer activities (González-Álvarez et al., 2013).
• Herbicide Transport : The transport characteristics of chlorsulfuron, a sulfonylurea herbicide closely related to benzenesulfonamides, have been investigated in soil columns, providing insights into the environmental mobility of such compounds (Veeh et al., 1994).
• Photodynamic Therapy Applications : A study on zinc phthalocyanine substituted with benzenesulfonamide derivative groups revealed its potential in photodynamic therapy for cancer treatment, highlighting the applicability of sulfonamide derivatives in medical treatments (Pişkin et al., 2020).